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Compound of Interest

Compound Name: PD-159020

Cat. No.: B1663308 Get Quote

Technical Support Center: PD-159020
This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper handling and dissolution of the selective EGFR

inhibitor, PD-159020, in Dimethyl Sulfoxide (DMSO).

Frequently Asked Questions (FAQs)
Q1: What are the general properties of PD-159020?

A1: PD-159020 is a potent and selective inhibitor of the Epidermal Growth Factor Receptor

(EGFR) tyrosine kinase. Below is a summary of its key properties.

PD-159020 Properties
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Property Value Notes

Molecular Weight 475.5 g/mol
Essential for calculating molar

concentrations.

Appearance White to off-white solid

Purity (by HPLC) >98%
Recommended for reliable

experimental results.

Solubility Soluble in DMSO at 50 mM
See table below for more

details.

Storage Conditions
Store at -20°C, protect from

light

Long-term stability is

dependent on proper storage.

Solubility Data for PD-159020
Solvent Max Solubility (at 25°C)

DMSO 50 mM

Ethanol 5 mM

Water <0.1 mM

Q2: My PD-159020 is not fully dissolving in DMSO. What could be the issue?

A2: Several factors can affect the solubility of PD-159020 in DMSO:

Compound Purity: Impurities can significantly impact solubility. Ensure you are using a high-

purity grade of the inhibitor.

DMSO Quality: Use anhydrous, high-purity DMSO. DMSO is highly hygroscopic, and

absorbed water can decrease the solubility of many organic compounds.[1]

Temperature: Solubility can be temperature-dependent. Gentle warming (e.g., to 37°C) and

vortexing or sonication can aid dissolution.[1] However, be cautious as excessive heat may

degrade the compound.
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Concentration: You may be attempting to prepare a solution that is above the compound's

solubility limit in DMSO.[1]

Q3: I observed precipitation in my DMSO stock solution after storage. What should I do?

A3: Precipitation upon storage, especially after freeze-thaw cycles, is a common issue.[1]

Before use, visually inspect the solution. If a precipitate is observed, gently warm the vial to

37°C in a water bath for 5-10 minutes and vortex to redissolve the compound.[1] If it persists,

the concentration of your stock solution is likely lower than intended.

Q4: How should I store my PD-159020 stock solutions in DMSO for optimal stability?

A4: Proper storage is crucial for maintaining the integrity of your compound. For long-term

storage, we recommend aliquoting the stock solution into single-use volumes and storing them

at -20°C or -80°C. This will help to avoid repeated freeze-thaw cycles which can lead to

compound degradation and precipitation.

Troubleshooting Guide: PD-159020 Dissolution in
DMSO
If you are having difficulty dissolving PD-159020, follow this step-by-step troubleshooting guide.
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Troubleshooting PD-159020 Dissolution

Start: Undissolved PD-159020 in DMSO

Is the concentration ≤ 50 mM?

Is the DMSO anhydrous and high-purity?

Yes

Prepare a new solution at a lower concentration.

No

Vortex vigorously and sonicate for 10-15 minutes.

Yes

Use a fresh, unopened bottle of anhydrous DMSO.

No

Gently warm to 37°C for 5-10 minutes.

Visually inspect for dissolution.

Success: PD-159020 is dissolved.

Clear Solution

Issue persists. Contact Technical Support.

Particulate Remains
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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